Cas no 50536-47-5 (4,5-dimethyl-1H-Indole-2-carboxylic acid)

• Product Name: 4,5-dimethyl-1H-Indole-2-carboxylic acid
• CAS No: 50536-47-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1113215
• PubChem ID: 17907628
• Update Time: 2025-04-20

4,5-dimethyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-1H-Indole-2-carboxylic acid
• 50536-47-5
• Z838911252
• EN300-79632
• MFCD16065777
• SCHEMBL3107966
• AKOS010901106
• 4,5-dimethyl-1H-indole-2-carboxylicacid
• DB-106277

• Inchi： 1S/C11H11NO2/c1-6-3-4-9-8(7(6)2)5-10(12-9)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： RNIQITJZXPDRHH-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C)=C(C)C=CC=2N1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 431.1±40.0 °C at 760 mmHg
• Flash Point: 214.5±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4,5-dimethyl-1H-Indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives